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For Researchers, Scientists, and Drug Development Professionals

Note: The following application notes and protocols are for the selective Histone Deacetylase 8
(HDACS) inhibitor, PCI-34051. This information is provided as a representative example for a
selective HDACS inhibitor, as specific details for a compound designated "Hdac8-IN-11" are
not publicly available. Researchers should always refer to the manufacturer's specifications for
any specific compound.

Introduction

PCI-34051 is a potent and highly selective inhibitor of histone deacetylase 8 (HDACS), a class |
HDAC enzyme.[1][2][3] It exhibits an IC50 of approximately 10 nM for HDACS8 and displays
over 200-fold selectivity against other HDAC isoforms, including HDAC1, 2, 3, 6, and 10.[1][2]
[4] This selectivity makes PCI-34051 a valuable tool for investigating the specific biological
roles of HDACS. The inhibitor has been shown to induce caspase-dependent apoptosis in
various cancer cell lines, particularly those of T-cell origin.[2][5]

Physicochemical and Biological Properties
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A summary of the key quantitative data for PCI-34051 is presented in the table below for easy

reference and comparison.

Property

Value

References

Chemical Name

N-Hydroxy-1-[(4-
methoxyphenyl)methyl]-1H-

indole-6-carboxamide

[1]1416]

CAS Number 950762-95-5 [1][2106][7]
Molecular Formula C17H16N203 [1][2][6]
Molecular Weight 296.32 g/mol [1][5][6]
IC50 (HDACS) 10 nM [11[3][41[5]

Solubility in DMSO

=10 mM, up to 100 mM (29.63
mg/mL)

[11(31[4]

Appearance

White to gray solid powder

[6]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of PCI-34051 in dimethyl

sulfoxide (DMSO).

Materials:

PCI-34051 solid powder

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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e \ortex mixer
» Ultrasonic bath (optional)
Procedure:

o Equilibration: Allow the vial of PCI-34051 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

e Weighing: Accurately weigh out the desired amount of PCI-34051 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.96
mg of PCI-34051 (Molecular Weight = 296.32 g/mol ).

o Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed PCI-34051. To
continue the example, add 1 mL of DMSO to the 2.96 mg of powder.

e Mixing: Vortex the solution thoroughly for several minutes to ensure complete dissolution. If
the compound does not dissolve readily, gentle warming of the tube to 37°C for 10 minutes
and/or brief sonication in an ultrasonic bath can aid in dissolution.

» Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and
the solution is clear.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw cycles. Store the
aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up
to 1 year).[5]

Recommended Working Concentrations for Cell-Based
Assays

The optimal working concentration of PCI-34051 should be determined experimentally for each
cell line and assay. However, based on published studies, a starting range of 1-10 yuM is
recommended for cell viability and apoptosis assays in sensitive cell lines. For neuroblastoma
cell lines, a working concentration of 4 uM has been established for selective HDACS inhibition.

Visualizations
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Experimental Workflow

The following diagram illustrates the general workflow for the preparation of the PCI-34051
stock solution.
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Caption: Workflow for PCI-34051 Stock Solution Preparation.
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Simplified HDACS Signaling Pathway in Apoptosis

This diagram illustrates the role of HDACS in the regulation of p53-mediated apoptosis. HDAC8
deacetylates p53, leading to its inactivation and the suppression of apoptosis. Inhibition of
HDACS by compounds like PCI-34051 results in the hyperacetylation and activation of p53,
which in turn promotes the expression of pro-apoptotic genes and leads to programmed cell
death.
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Caption: HDAC8-p53 Apoptotic Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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